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Compound of Interest

Compound Name: 4-Pyridoxolactone

Cat. No.: B1195392 Get Quote

Researchers, scientists, and drug development professionals handling 4-Pyridoxolactone
must adhere to specific safety and disposal procedures to ensure a safe laboratory

environment and compliance with regulations. This guide provides essential, step-by-step

instructions for the proper disposal of 4-Pyridoxolactone, minimizing risks and ensuring

responsible chemical waste management.

Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to be aware of the hazards associated with

4-Pyridoxolactone. According to safety data sheets, 4-Pyridoxolactone is classified as an

irritant.[1]

Key Hazards:

Skin Irritation: Causes skin irritation (H315).[1]

Eye Irritation: Causes serious eye irritation (H319).[1]

Respiratory Irritation: May cause respiratory irritation (H335).[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this compound. This includes, but is not limited to:

Chemical safety glasses or goggles
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Gloves

A lab coat

Ensure adequate ventilation in the work area to avoid inhalation of dust or aerosols.

Quantitative Data Summary
The following table summarizes key quantitative and physical data for 4-Pyridoxolactone:

Property Value Source

Molecular Formula C₈H₇NO₃ [1]

Molecular Weight 165.15 g/mol [1]

Melting Point >226°C (decomposes) [2]

Appearance White to light yellow powder

Storage Temperature -20°C

Water Solubility 18.6 g/L (Predicted) [3]

logP 0.44 (Predicted) [3]

Step-by-Step Disposal Protocol
The proper disposal of 4-Pyridoxolactone involves a systematic approach to ensure safety

and regulatory compliance.

1. Waste Identification and Segregation:

Characterize the waste. 4-Pyridoxolactone waste should be classified as non-hazardous

chemical waste unless mixed with other hazardous materials.

Segregate 4-Pyridoxolactone waste from other laboratory waste streams. Do not mix with

solvents, heavy metals, or biological waste unless specifically instructed by your institution's

environmental health and safety (EHS) office.
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2. Containerization:

Use a dedicated, properly labeled waste container. The container should be made of a

compatible material (e.g., high-density polyethylene - HDPE).

The label should clearly state "4-Pyridoxolactone Waste" and include the appropriate

hazard symbols (e.g., an exclamation mark for irritant).

3. Waste Collection:

For solid waste (e.g., contaminated filter paper, weighing boats), carefully place it into the

designated waste container to avoid generating dust.

For solutions, pour the waste into a designated liquid waste container. Avoid splashing.

For empty containers of 4-Pyridoxolactone, rinse them three times with a suitable solvent

(e.g., water, if appropriate for the subsequent waste stream). Collect the rinsate as chemical

waste.

4. Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Keep the container closed when not in use.

5. Disposal Request:

Once the waste container is full, arrange for its disposal through your institution's EHS office

or a licensed chemical waste disposal contractor.

Follow all institutional and local regulations for waste pickup and documentation.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 4-
Pyridoxolactone.
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4-Pyridoxolactone Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before

handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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